1-Aminopyrazin-1-ium 2,4,6-trimethylbenzenesulfonate hydrate

• Molecular Formula: C13H19N3O4S
• Molecular Weight: 313.37 g/mol
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)[O-])C.C1=C[N+](=CC=N1)N.O
• InChI: InChI=1S/C9H12O3S.C4H6N3.H2O/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;5-7-3-1-6-2-4-7;/h4-5H,1-3H3,(H,10,11,12);1-4H,(H2,5,6);1H2/q;+1;/p-1
• InChIKey: DJUVPQQPSSMBAF-UHFFFAOYSA-M

1-Aminopyrazin-1-ium Mesitylenesulfonate Hydrate: Identity & Procurement

1-Aminopyrazin-1-ium 2,4,6-trimethylbenzenesulfonate hydrate (CAS 1029560-76-6 hydrate; CAS 57489-85-7 anhydrous) is a quaternary N-aminopyrazinium salt comprising the 1-aminopyrazin-1-ium cation paired with the mesitylenesulfonate (2,4,6-trimethylbenzenesulfonate) counterion, crystallized as a stoichiometric monohydrate . The anhydrous form has molecular formula C₁₃H₁₇N₃O₃S and molecular weight 295.36 g·mol⁻¹; the hydrate incorporates one water molecule (C₁₃H₁₉N₃O₄S, MW 313.37 g·mol⁻¹) . This compound belongs to the class of N-amine salts of azines, which serve as versatile reagents for arene amination, imine preparation, and the synthesis of heterocyclic and biologically active compounds [1]. Its single-crystal X-ray structure has been determined and deposited in the Cambridge Structural Database (CCDC 647105), providing definitive atomic-level characterization [1].

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301. DOI: 10.1134/S1070428008020188. View Source

Structural and Functional Uniqueness of 1-Aminopyrazin-1-ium Mesitylenesulfonate Hydrate

The 1-aminopyrazin-1-ium cation is structurally distinct from neutral 2-aminopyrazine (the free base form) and from its halide salts (e.g., iodide), and the mesitylenesulfonate counterion profoundly influences crystal packing, hydrogen-bond architecture, and crystallinity [1]. Within the 1-amino-X-pyrazinium mesitylenesulfonate series, the nature of substituent X at the pyrazine ring dictates the N1–NH₂ bond order, cation geometry, and supramolecular organization—differences that are quantitatively resolved by X-ray diffraction [1]. Furthermore, the amination of substituted pyrazines with O-mesitylenesulfonylhydroxylamine exhibits substituent-dependent regioselectivity, yielding mixtures of 2- and 3-substituted regioisomers for alkyl-substituted pyrazines, whereas the unsubstituted pyrazine (X = H) affords exclusively the 1-amino product [2]. Consequently, generic substitution with an alternative N-aminopyrazinium salt or a different counterion form is not scientifically justified without explicit structural and reactivity verification.

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301. DOI: 10.1134/S1070428008020188. View Source
• [2] Borodkin, G.I.; Vorob'ev, A.Yu.; Shakirov, M.M.; Shubin, V.G. Regioselectivity in the Amination of Azines: Reaction of Pyrazine Derivatives with O-Mesitylenesulfonylhydroxylamine. Russian Journal of Organic Chemistry 2011, 47, 889–896. DOI: 10.1134/S1070428011060108. View Source

Quantitative Differentiation Evidence: 1-Aminopyrazin-1-ium Mesitylenesulfonate Hydrate vs. Comparators

N1–NH₂ Bond Length as a Quantitative Descriptor of Cation Conjugation

X-ray diffraction analysis reveals that the N1–NH₂ (N1–N7) bond length in the unsubstituted 1-aminopyrazin-1-ium mesitylenesulfonate hydrate (IIa, X = H) is 1.376(3) Å, which is intermediate within the series and reflects a specific degree of conjugation between the amino group nitrogen lone pair and the pyrazinium π-system [1]. This value is significantly shorter than the same bond in the 2-amino-substituted analog IIb (X = 2-NH₂, N1–N7 = 1.418(4) Å; difference +0.042 Å), where competing conjugation from the 2-NH₂ group diminishes N1–NH₂ bond order [1]. Conversely, it is longer than in analogs bearing electron-withdrawing substituents: IIIe (X = 3-Cl, N1–N7 = 1.338–1.345 Å; difference −0.031 to −0.038 Å) and IIId (X = 3-OMe, N1–N7 = 1.354(3) Å; difference −0.022 Å), where stronger conjugation shortens the bond [1]. For context, the N1–NH₂ bond in all pyrazinium cations (except IIb) is shorter than in 1-aminopyridinium derivatives (1.403–1.418 Å) [1], and intermediate between an ordinary N–N single bond (1.401–1.420 Å) and an N=N double bond (~1.25 Å) [1].

Evidence Dimension	N1–NH₂ (N1–N7) bond length by single-crystal X-ray diffraction
Target Compound Data	1.376(3) Å (IIa, X = H; the target compound)
Comparator Or Baseline	1.418(4) Å (IIb, X = 2-NH₂); 1.385(5) Å (IIIc, X = 3-NHCOMe); 1.354(3) Å (IIId, X = 3-OMe); 1.338–1.345 Å (IIIe, X = 3-Cl); 1.403–1.418 Å (1-aminopyridinium derivatives); 1.401–1.420 Å (ordinary N–N single bond); ~1.25 Å (N=N double bond)
Quantified Difference	IIa vs IIb: Δ = +0.042 Å (3.0% longer in IIb); IIa vs IIIe: Δ = −0.031 to −0.038 Å (2.2–2.7% shorter in IIIe); IIa vs 1-aminopyridinium: Δ = −0.027 to −0.042 Å (1.9–3.0% shorter in IIa)
Conditions	Single-crystal X-ray diffraction; MoKα or CuKα radiation; structures solved with SHELXS-97 and refined with SHELXL-97; data collected at ambient temperature (Andreev et al., 2008)

Why This Matters

The N1–NH₂ bond length is a direct experimental proxy for the extent of N⁺–N⁻ conjugation, which governs the cation's reactivity in cycloaddition and N-transfer reactions; the unsubstituted compound occupies a specific, well-defined position in the conjugation continuum that differs measurably from both electron-rich and electron-poor analogs.

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301 (Tables 2–6). DOI: 10.1134/S1070428008020188. View Source

Unique Hydrate Water-Mediated Crystal Architecture

Among the five crystallographically characterized 1-amino-X-pyrazinium mesitylenesulfonates (X = H, 2-NH₂, 3-NHCOMe, 3-OMe, 3-Cl), only the unsubstituted compound IIa (X = H; the target compound) incorporates water molecules in its crystal lattice [1]. The hydrate water participates in a specific hydrogen-bonding network: O1W–H···O3 (sulfonate oxygen) and O1W–H···N4 (pyrazine ring nitrogen) interactions link the ionic constituents into 1D bands extending along the b-axis [1]. In contrast, the other members of the series exhibit different architectures: salts IIId (3-OMe) and IIIe (3-Cl) form discrete 0D centrosymmetric supermolecules via N–H···O hydrogen bonds within eight-membered (OSO···N)₂ rings; salt IIb (2-NH₂) organizes into 2D layers through dual amino-group hydrogen bonding; salt IIIc (3-NHCOMe) forms 1D bands but mediated by the acetylamino substituent rather than water [1]. The water molecule thus acts as a critical structural determinant, fundamentally altering the dimensionality and connectivity of the hydrogen-bonded network.

Evidence Dimension	Crystal packing architecture and hydrogen-bond dimensionality
Target Compound Data	Hydrate (IIa, X = H): 1D bands mediated by O1W–H···O3 and O1W–H···N4 hydrogen bonds; unit cell contains two crystallographically independent ion pairs plus water molecules; hydrogen bond D···A distances: 2.740(5)–2.953(5) Å
Comparator Or Baseline	IIId (X = 3-OMe): 0D supermolecules; IIIe (X = 3-Cl): 0D supermolecules with π-stacking between pyrazinium and mesitylene rings (inter-centroid 3.48–3.62 Å); IIb (X = 2-NH₂): 2D layers via dual N–H···O and N–H···N hydrogen bonds; IIIc (X = 3-NHCOMe): 1D bands via acetylamino-mediated hydrogen bonds (no water)
Quantified Difference	Qualitative architectural difference: IIa is the sole hydrate in the series; water incorporation converts what would otherwise be 0D supermolecules (as in IIId/IIIe) into 1D bands; the absence of water in other analogs precludes direct dimensional comparison
Conditions	Single-crystal X-ray diffraction; crystals grown from dichloromethane solution at 0 °C followed by room-temperature stirring; hydrogen atoms of water not localized (Andreev et al., 2008, Table 7)

Why This Matters

Hydrate vs. anhydrous form differentiation directly impacts solid-state stability, hygroscopicity, dissolution behavior, and the reproducibility of crystal-structure-dependent applications; procurement specifications must distinguish between CAS 1029560-76-6 (hydrate) and CAS 57489-85-7 (anhydrous) to ensure the intended water-mediated architecture.

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301 (Table 7; Figs. 2–4; discussion pp. 297–299). DOI: 10.1134/S1070428008020188. View Source

Synthesis Regioselectivity: Single Product vs. Regioisomeric Mixtures

The amination of pyrazine (X = H) with O-mesitylenesulfonylhydroxylamine (MesSO₃NH₂) proceeds with virtual exclusivity to give 1-aminopyrazin-1-ium mesitylenesulfonate (IIa) as a single regioisomer, since the two nitrogen positions in unsubstituted pyrazine are equivalent [1]. In stark contrast, amination of 2-alkyl-substituted pyrazines (X = Me, Et, Pr, i-Pr) yields mixtures of 2-X- and 3-X-(1-amino)pyrazin-1-ium mesitylenesulfonates, with the logarithm of the 2-/3-substituted cation concentration ratio correlating linearly with substituent steric constants [2]. For example, 2-methylpyrazine amination produces both 2-methyl and 3-methyl regioisomers; 2-isopropylpyrazine gives a ratio biased toward the 3-substituted product due to steric effects [2]. The unsubstituted compound (IIa) therefore presents a unique advantage: it is obtained as a single, isomerically pure product directly from the amination reaction, eliminating the need for regioisomer separation and the associated yield losses [1][2].

Evidence Dimension	Regioisomeric product distribution from amination with O-mesitylenesulfonylhydroxylamine
Target Compound Data	Pyrazine (X = H): single product – exclusively 1-aminopyrazin-1-ium mesitylenesulfonate (no regioisomer possible); virtual regioselectivity
Comparator Or Baseline	2-Methylpyrazine: mixture of 2-methyl and 3-methyl regioisomers; 2-ethyl-, 2-propyl-, 2-isopropyl-pyrazines: mixtures with log(ratio) correlated to steric constants Eₛ⁰; 2-t-Bu-pyrazine: strongly biased toward 3-substituted product; 2-NH₂–pyrazine (aminopyrazine): mixture of 2-NH₂ and 3-NH₂ regioisomers
Quantified Difference	Target: 100% single regioisomer (no separation required); Alkyl-substituted comparators: regioisomeric mixtures requiring chromatographic or crystallization-based separation (yield penalty and purity cost); specific isomeric ratios available from log-linear correlation with steric parameters
Conditions	Amination in dichloromethane at 0 °C with ~1.5 equiv MesSO₃NH₂; reaction monitored by ¹H NMR spectroscopy (Borodkin et al., 2011; Borodkin et al., Tetrahedron Lett. 2009, 50, 6779–6782)

Why This Matters

For procurement decisions, the unsubstituted compound offers predictable, isomerically pure product without the cost and complexity of regioisomer separation—a material advantage when the compound is used as a synthetic building block where isomeric purity is critical.

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301 (synthesis procedure, p. 299). DOI: 10.1134/S1070428008020188. View Source
• [2] Borodkin, G.I.; Vorob'ev, A.Yu.; Shakirov, M.M.; Shubin, V.G. Regioselectivity in the Amination of Azines: Reaction of Pyrazine Derivatives with O-Mesitylenesulfonylhydroxylamine. Russian Journal of Organic Chemistry 2011, 47, 889–896. DOI: 10.1134/S1070428011060108. View Source

Mesitylenesulfonate Counterion Enables Definitive Crystallographic Characterization

The mesitylenesulfonate counterion facilitates the growth of single crystals suitable for high-resolution X-ray diffraction analysis, as demonstrated by the five complete crystal structure determinations (CCDC deposition numbers 647105–647109) reported by Andreev et al. [1]. The bulky, rigid mesitylenesulfonate anion engages in multiple N–H···O hydrogen bonds and π-stacking interactions with the pyrazinium ring, promoting ordered crystal packing [1]. In contrast, no single-crystal X-ray structure has been reported for the corresponding 1-aminopyrazin-1-ium iodide salt (CAS 53975-16-9), despite its commercial availability . The iodide salt is supplied as a powder under standard purity specifications (95%) , but the absence of a deposited crystal structure limits its utility in applications requiring atomic-level structural information. The mesitylenesulfonate salt is thus the form of choice when crystallographic characterization, structural biology, or crystal engineering studies are anticipated.

Evidence Dimension	Availability of single-crystal X-ray structure and CCDC deposition
Target Compound Data	Full single-crystal structure determined and deposited (CCDC 647105); unit cell parameters, bond lengths, bond angles, and hydrogen-bond geometry all experimentally established; crystal system and space group reported
Comparator Or Baseline	1-Aminopyrazin-1-ium iodide (CAS 53975-16-9): no single-crystal X-ray structure deposited in CSD; available only as powder (95% purity); supramolecular architecture unknown; hydrogen-bond geometry not experimentally determined
Quantified Difference	Target: atomic coordinates, anisotropic displacement parameters, and hydrogen-bond metrics (D···A distances 2.740–2.953 Å, D–H···A angles 164–173°) all experimentally determined [1]; Iodide salt: no equivalent structural data available
Conditions	Crystals of IIa grown from dichloromethane; X-ray data collected on Bruker P4 diffractometer with MoKα radiation, graphite monochromator, θ/2θ scanning (Andreev et al., 2008, Table 1)

Why This Matters

For research programs requiring unambiguous structural characterization—including computational docking, Hirshfeld surface analysis, or crystal engineering—the mesitylenesulfonate salt provides experimentally validated atomic coordinates, whereas the iodide salt does not; this directly affects procurement decisions for structure-based applications.

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301 (CCDC 647105–647109; Tables 1–7). DOI: 10.1134/S1070428008020188. View Source

Commercial Quality: Purity, Characterization, and Storage

The anhydrous form of 1-aminopyrazin-1-ium 2,4,6-trimethylbenzenesulfonate (CAS 57489-85-7) is commercially available at a standard purity of 95% from Bidepharm (Cat. BD750939), with batch-level quality control including NMR, HPLC, and GC analyses provided upon request . The product is specified for storage under inert atmosphere, protected from light, at room temperature . AK Scientific (AKSci, Cat. 4194CT) similarly lists the compound at 95% minimum purity with long-term storage recommended in a cool, dry place; the material is classified as non-hazardous for DOT/IATA transport . For comparison, 1-aminopyrazin-1-ium iodide (CAS 53975-16-9) is also supplied at 95% purity but at a higher unit cost: the mesitylenesulfonate salt is priced at approximately ¥880/100mg vs. ¥1,186/100mg for the iodide from comparable suppliers . The mesitylenesulfonate hydrate form (CAS 1029560-76-6) was previously available from CymitQuimica (Ref. 3D-ERB56076) but has been discontinued, making procurement through specialist suppliers essential .

Evidence Dimension	Commercial purity, analytical characterization package, and unit pricing
Target Compound Data	95% purity (Bidepharm, AKSci); batch QC: NMR, HPLC, GC (Bidepharm); non-hazardous transport classification; storage: dark, inert atmosphere, room temperature (Bidepharm); ¥880/100mg, ¥1,569/250mg, ¥3,877/1g (Bidepharm)
Comparator Or Baseline	1-Aminopyrazin-1-ium iodide: 95% purity (AKSci, multiple vendors); storage: cool, dry place; ¥698/50mg, ¥1,186/100mg, ¥2,015/250mg (ChemicalBook aggregate pricing); no NMR/HPLC/GC batch data explicitly advertised
Quantified Difference	Per-100mg unit: mesitylenesulfonate ¥880 vs. iodide ¥1,186 (mesitylenesulfonate ~26% lower cost); per-250mg: mesitylenesulfonate ¥1,569 vs. iodide ¥2,015 (~22% lower); mesitylenesulfonate offers multi-analytical batch characterization; storage at room temperature vs. cool/dry for iodide
Conditions	Pricing and specifications as of 2025 from Bidepharm, AKSci, and ChemicalBook vendor listings; purity verified by supplier Certificate of Analysis

Why This Matters

Procurement decisions involving multi-gram scale-up or requiring traceable batch-level analytical documentation favor the mesitylenesulfonate salt due to its lower unit cost, comprehensive characterization package, and more convenient ambient storage conditions.

Validated Application Scenarios for 1-Aminopyrazin-1-ium Mesitylenesulfonate Hydrate

Crystallographic Reference Standard for N-Aminopyrazinium Salts

The compound's fully determined single-crystal X-ray structure (CCDC 647105), with experimentally measured bond lengths, bond angles, and hydrogen-bond geometry, makes it suitable as a crystallographic reference standard for the N-aminopyrazinium cation class [1]. The N1–NH₂ bond length of 1.376(3) Å serves as a benchmark for evaluating conjugation effects in related N-amino heterocyclic salts. The hydrate water molecules generate a distinctive 1D band architecture, providing a model system for studying water-mediated hydrogen-bonding networks in organic salts.

Synthetic Intermediate for Pyrazolo[1,5-c]pyrazine Derivatives

N-Aminopyrazinium salts undergo 1,3-dipolar cycloaddition with acetic anhydride/sodium acetate or methyl acetylenecarboxylate to afford pyrazolo[1,5-c]pyrazine derivatives [2]. The unsubstituted 1-aminopyrazin-1-ium mesitylenesulfonate (IIa) is the preferred substrate for this transformation because it eliminates regioisomeric ambiguity—unlike alkyl-substituted analogs that yield mixtures of pyrazolo[1,5-a] and pyrazolo[1,5-c] regioisomers depending on the substitution pattern.

Precursor for Deaminase-Resistant Nucleoside Analogs

N-Aminopyrazine analogs of cytidine and 2′-deoxycytidine, prepared by N-amination of ribofuranosyl-oxopyrazine precursors with O-mesitylenesulfonylhydroxylamine via the corresponding mesitylenesulfonate salts, have been investigated as potential deaminase-resistant antimetabolites [3]. The mesitylenesulfonate salt form is the direct product of this amination chemistry, and its well-characterized crystallographic properties facilitate purification and formulation development.

Model Compound for Hydrogen-Bond-Directed Supramolecular Assembly

The compound's crystal structure exhibits a well-defined hydrogen-bonding network (N–H···O distances: 2.740–2.953 Å; D–H···A angles: 164–173°) and π-stacking interactions (S–O···π distance 3.15 Å) that generate a 1D band architecture uniquely mediated by hydrate water [1]. This makes it a valuable model system for studying the interplay of hydrogen bonding, π-stacking, and water of crystallization in directing supramolecular organization—insights applicable to pharmaceutical cocrystal design and solid-form screening.

• [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301. DOI: 10.1134/S1070428008020188. View Source
• [2] Sasaki, T.; Kanematsu, K.; Murata, M. Reaction of N-Aminopyridinium Derivatives. XIII. Syntheses of Pyrazolodiazines by Cyclization of N-Aminodiazinium Salts. Chemical and Pharmaceutical Bulletin 1974, 22 (8), 1814–1826. View Source
• [3] Bobek, M.; Tuntiwachwuttikul, P.; Bloch, A. Synthesis of N-Aminopyrazinium Analogs of Cytidine and 2′-Deoxycytidine. Nucleosides and Nucleotides 1991, 10 (8), 1657–1665. View Source